Cas no 1806583-40-3 (2-Bromo-5-(2-carboxyethyl)benzoic acid)

• Product Name: 2-Bromo-5-(2-carboxyethyl)benzoic acid
• CAS No: 1806583-40-3
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 4970784
• Update Time: 2025-10-29

2-Bromo-5-(2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-carboxyethyl)benzoic acid

• Inchi： 1S/C10H9BrO4/c11-8-3-1-6(2-4-9(12)13)5-7(8)10(14)15/h1,3,5H,2,4H2,(H,12,13)(H,14,15)
• InChI Key： DYAZXABNRVUVBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-5-(2-carboxyethyl)benzoic acid

2-Bromo-5-(2-carboxyethyl)benzoic Acid: A Comprehensive Overview

The compound 2-Bromo-5-(2-carboxyethyl)benzoic acid (CAS No. 1806583-40-3) is a significant organic molecule with a unique structure and diverse applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound belongs to the class of brominated benzoic acid derivatives, which have garnered considerable attention due to their versatile chemical properties and potential for further functionalization.

Structure and Synthesis

2-Bromo-5-(2-carboxyethyl)benzoic acid features a benzoic acid core with a bromine substituent at the 2-position and a 2-carboxyethyl group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. The synthesis of this compound typically involves multi-step reactions, including bromination, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Physical and Chemical Properties

2-Bromo-5-(2-carboxyethyl)benzoic acid exhibits distinct physical and chemical properties that make it valuable for different applications. Its molecular weight is approximately 314.19 g/mol, with a melting point around 180°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid groups contribute to its acidic nature, with a pKa value of around 4.5. These properties facilitate its use in various chemical reactions, including esterification, amidation, and coupling reactions.

Applications in Pharmaceutical Research

One of the most promising applications of 2-Bromo-5-(2-carboxyethyl)benzoic acid lies in the field of drug discovery. Researchers have explored its potential as a building block for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer drug candidate.

Moreover, the bromine substituent in 2-Bromo-5-(2-carboxyethyl)benzoic acid can serve as a reactive site for further functionalization. By replacing the bromine atom with other functional groups (e.g., hydroxyl or amino groups), researchers can generate diverse analogs with enhanced biological activities. This modular approach has significantly accelerated drug discovery efforts.

Role in Materials Science

Beyond pharmaceuticals, 2-Bromo-5-(2-carboxyethyl)benzoic acid has found applications in materials science, particularly in the development of advanced polymers and coatings. Its carboxylic acid groups enable it to act as a cross-linking agent or a reactive monomer in polymer synthesis. Recent research has focused on using this compound to create biodegradable polymers with improved mechanical properties and biocompatibility.

In addition, the compound's ability to form stable metal complexes has led to its use in coordination chemistry. For example, metallopolymers incorporating 2-Bromo-5-(2-carboxyethyl)benzoic acid have shown potential for applications in catalysis, sensing, and energy storage devices.

Environmental Considerations and Safety

While 2-Bromo-5-(2-carboxyethyl)benzoic acid offers numerous benefits across various industries, its environmental impact remains a critical consideration. Researchers are actively investigating methods to minimize waste generation during its synthesis and application processes. Green chemistry approaches, such as using renewable feedstocks and recycling byproducts, are being implemented to enhance sustainability.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential irritant effects on skin and eyes. Proper personal protective equipment (PPE) should be used during synthesis or manipulation of this compound.

Future Directions

The continued exploration of 2-Bromo-5-(2-carboxyethyl)benzoic acid's properties is expected to unlock new opportunities across multiple disciplines. Ongoing research aims to optimize its synthesis pathways further while exploring novel applications in areas such as nanotechnology and regenerative medicine.

In conclusion, 1806583-40-3 (CAS No.) represents a versatile platform for developing innovative solutions across various scientific domains. As research progresses, this compound will undoubtedly play an increasingly important role in advancing both academic knowledge and industrial applications.